Cas no 1806008-55-8 (2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid)

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid is a fluorinated pyridine derivative with notable chemical properties due to its unique substitution pattern. The presence of both difluoromethyl and trifluoromethyl groups enhances its electron-withdrawing characteristics, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydroxyl and acetic acid functionalities provide additional reactivity for further derivatization. This compound exhibits high stability under standard conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful for developing bioactive molecules, where fluorinated moieties are often critical for improving metabolic stability and binding affinity. The compound is typically handled under controlled conditions to maintain purity and reactivity.
2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid structure
1806008-55-8 structure
Product Name:2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid
CAS No:1806008-55-8
MF:C9H6F5NO3
MW:271.140860080719
CID:4804616
Update Time:2025-05-20

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid
    • Inchi: 1S/C9H6F5NO3/c10-8(11)6-3(1-5(16)17)7(18)4(2-15-6)9(12,13)14/h2,8H,1H2,(H,15,18)(H,16,17)
    • InChI Key: YFXLMLRHMTXGPW-UHFFFAOYSA-N
    • SMILES: FC(C1=C(CC(=O)O)C(C(C(F)(F)F)=CN1)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 450
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.4

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029023938-250mg
2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid
1806008-55-8 95%
250mg
$931.00 2022-04-01
Alichem
A029023938-500mg
2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid
1806008-55-8 95%
500mg
$1,819.80 2022-04-01
Alichem
A029023938-1g
2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid
1806008-55-8 95%
1g
$2,779.20 2022-04-01

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid Related Literature

Additional information on 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806008-55-8)

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806008-55-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a pyridine core with hydroxy and acetic acid moieties, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and enzyme modulators. The compound's CAS No. 1806008-55-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge medicinal chemistry projects.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for fluorinated compounds. 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid aligns with this trend, as researchers seek eco-friendly routes to incorporate fluorine atoms into complex molecules. Its trifluoromethyl group is especially noteworthy, as it often enhances lipophilicity and binding affinity in drug candidates.

The compound's pyridine-3-acetic acid backbone is another area of interest, as it resembles structures found in natural products and FDA-approved drugs. This similarity has led to investigations into its potential as a scaffold for drug design. For instance, its hydroxy group can participate in hydrogen bonding, a critical feature for target engagement in protein-ligand interactions.

From an SEO perspective, keywords like "fluorinated pyridine derivatives", "CAS 1806008-55-8 applications", and "difluoromethyl compounds in drug discovery" are highly searched. These terms reflect the growing curiosity about the compound's utility in precision medicine and agrochemical innovation. Additionally, queries such as "synthesis of 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid" highlight the need for detailed technical guidance.

In the context of AI-driven drug discovery, 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid has been flagged as a promising candidate for virtual screening. Its molecular properties are compatible with machine learning models used to predict bioactivity, making it a focal point for computational chemistry studies. This aligns with the broader industry shift toward data-driven research.

Another hot topic is the compound's potential in crop protection. Fluorinated pyridines are known for their herbicidal and fungicidal properties, and CAS No. 1806008-55-8 is no exception. Researchers are exploring its derivatives as next-generation agrochemicals with improved environmental profiles, addressing global concerns about food security and sustainable agriculture.

In summary, 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806008-55-8) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and alignment with contemporary research trends ensure its continued relevance in scientific discourse.

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